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Compound of Interest

Compound Name: Trimethylhydrazine

Cat. No.: B156840

Audience: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the core physical and chemical
properties of Trimethylhydrazine (TMH). It includes detailed experimental protocols and
explores its potential biological interactions, offering a valuable resource for its application in
research and development.

Core Physical and Chemical Properties

Trimethylhydrazine is a colorless, flammable, and highly reactive liquid.[1] Due to its potential
for explosion when in contact with air or oxidizing agents, it must be handled with extreme
caution.[1] It is also recognized as a carcinogen and can cause severe irritation to the eyes,
skin, and respiratory system.[1]

Physical Properties

The fundamental physical characteristics of Trimethylhydrazine are summarized in Table 1 for
easy reference.
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Property Value Reference
Molecular Formula CsHioN2 [1112113114]
Molecular Weight 74.12 g/mol [1][2][3]14]
Boiling Point 49.3 °C to 87.98 °C [1112][3]
Melting Point Approximately -71.91 °C [1112]

) 0.787 to 0.8648 g/cm3
Density . [1112][3]

(estimate)

- Very soluble in water (1000 g/L

Solubility [5]

at 25 °C)

Vapor Pressure

300 mmHg at 25°C

[1]

Refractive Index

~1.4212 (estimate)

[1](2]

CAS Number

1741-01-1

[1112](31[4]

Chemical Properties

The chemical behavior of Trimethylhydrazine is dictated by the presence of nitrogen atoms
with lone pairs of electrons, conferring basic and nucleophilic properties.

Property Value/Description Reference

pKa 9.15 + 0.70 (Predicted) [112]

Highly reactive with oxidizing

agents.[1] Its derivative, 1,1,1-

Trimethylhydrazinium lodide, is
Reactivity a potent aminating reagent.[6]
The nucleophilicity of
trimethylhydrazine has been a

subject of study.[7]

1,1,2-Trimethylhydrazine,

Synonyms ) )
N,N,N'-Trimethylhydrazine

[1112](31[4]
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Experimental Protocols
Synthesis of Trimethylhydrazine via Catalytic
Hydrogenation

A documented method for the synthesis of Trimethylhydrazine involves the catalytic

hydrogenation of methylenedimethylhydrazine.[8]

Experimental Workflow: Catalytic Hydrogenation

Synthesis of Trimethylhydrazine

. . Metal Catalyst

Methylenedimethylhydrazine Hydrogen Gas (H2) (Pd, Ni, or Pt)
F—

Pressurized Reaction
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Caption: Catalytic hydrogenation of methylenedimethylhydrazine to produce
Trimethylhydrazine.

Detailed Methodology:[8]
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e Reactant Charging: In a pressure-resistant vessel, place methylenedimethylhydrazine and a
metal catalyst. The catalyst can be palladium on charcoal, Raney nickel, or platinum oxide.

o Pressurization and Heating: Seal the vessel and introduce hydrogen gas to a pressure
ranging from approximately 40 to 4000 psi. The reaction mixture is then heated to a
temperature between 0°C and 100°C.

o Reaction: The mixture is agitated, for instance by shaking, for a duration sufficient to ensure
the reaction goes to completion, which can be several hours.

o Product Recovery: After the reaction, the vessel is cooled and depressurized. The resulting
reaction product mixture is then subjected to fractional distillation to isolate and purify the
Trimethylhydrazine.

Analytical Methods

The analysis of hydrazines, including Trimethylhydrazine, can be performed using standard
laboratory techniques such as:

e Gas Chromatography (GC)[9][10][11]
» High-Performance Liquid Chromatography (HPLC)[9][12]
e Spectrophotometry[9][12]

For biological samples, preparation often involves derivatization to enhance detection and
separation.[12]

Biological Activity and Potential Signhaling Pathway
Interactions
Known Biological Effects

Studies have shown that Trimethylhydrazine hydrochloride can act as a tumor-inducing agent
in mice, leading to the development of tumors in blood vessels, lungs, and kidneys.[13] This
highlights the need for careful handling and assessment of its toxicological profile in any
application. The broader class of compounds known as hydrazones exhibits a wide range of
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biological activities, including antimicrobial, anticonvulsant, and anti-inflammatory properties.
[14][15]

Hypothetical Signaling Pathway Interaction

Given its chemical structure as a methylated amine, Trimethylhydrazine could potentially
interact with biological pathways involving methyltransferases. It might act as a competitive
inhibitor by binding to the active site of these enzymes, thereby preventing the binding of the
natural substrate.

Logical Relationship: Competitive Inhibition of a Methyltransferase
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Substrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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